Cas no 1261903-66-5 (5-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyrimidine)

• Product Name: 5-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyrimidine
• CAS No: 1261903-66-5
• MF: C₁₀H₇FN₂O₂
• MW: 206.173185586929
• MDL: MFCD18316534
• CID: 2762426
• PubChem ID: 53222268
• Update Time: 2025-10-29

5-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(4-Fluoro-2-hydroxyphenyl)pyrimidin-2(1H)-one
• 5-(4-Fluoro-2-hydroxyphenyl)pyrimidin-2-ol
• 1261903-66-5
• DTXSID20686800
• 5-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyrimidine, 95%
• 5-(4-FLUORO-2-HYDROXYPHENYL)-2-HYDROXYPYRIMIDINE
• MFCD18316534
• 5-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyrimidine

• MDL： MFCD18316534
• Inchi： 1S/C10H7FN2O2/c11-7-1-2-8(9(14)3-7)6-4-12-10(15)13-5-6/h1-5,14H,(H,12,13,15)
• InChI Key： JGFJUJUPOGFGNT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)O)C1C=NC(NC=1)=O

Computed Properties

• Exact Mass: 206.04915563Da
• Monoisotopic Mass: 206.04915563Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 61.7Ų

Additional information on 5-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyrimidine

Comprehensive Overview of 5-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyrimidine (CAS No. 1261903-66-5)

5-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyrimidine (CAS No. 1261903-66-5) is a fluorinated hydroxypyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a hydroxypyrimidine core linked to a 4-fluoro-2-hydroxyphenyl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzyme activity and interact with biological targets.

The growing demand for fluorinated heterocycles in medicinal chemistry has propelled studies on CAS 1261903-66-5. Its dual hydroxyl groups and fluoro substituent enhance solubility and binding affinity, addressing common challenges in lead optimization. Recent publications highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with trends in precision medicine and antibiotic resistance research. Users searching for "fluorinated pyrimidine uses" or "hydroxyphenyl derivatives in drug design" will find this compound highly relevant.

From a synthetic perspective, 5-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyrimidine serves as a key building block for structure-activity relationship (SAR) studies. Its CAS 1261903-66-5 identifier frequently appears in patents related to cancer therapeutics and neurodegenerative disease research. Analytical techniques like HPLC and NMR confirm its high purity (>98%), meeting stringent requirements for preclinical development. These attributes make it a recurring subject in queries such as "pyrimidine scaffold optimization" and "fluoroaryl compounds stability."

Environmental and regulatory considerations further underscore the importance of 1261903-66-5. As industries shift toward green chemistry, researchers explore eco-friendly synthesis routes for this compound. Its biodegradability profile and low ecotoxicity respond to searches like "sustainable fluorochemicals" and "pharmaceutical intermediates safety." Additionally, computational studies leveraging AI-driven molecular modeling predict its ADMET properties, bridging gaps between in silico predictions and experimental validation.

In material science, 5-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyrimidine demonstrates utility in designing organic electronic materials. Its conjugated system and hydrogen-bonding capacity align with searches for "small-molecule semiconductors" and "functionalized aromatics." The compound's thermal stability (decomposition point >250°C) also makes it suitable for high-performance polymer applications, a topic gaining traction in renewable energy forums.

Market analytics reveal rising procurement of CAS 1261903-66-5 by CROs and academic labs, driven by its cost-effective scalability. Suppliers emphasize batch-to-batch consistency, addressing concerns from queries like "reliable pyrimidine suppliers." With global patent filings increasing annually, this compound remains at the forefront of IP-protected intermediates discussions, particularly in jurisdictions with robust generic drug pipelines.

Future prospects for 1261903-66-5 include explorations in proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design. These cutting-edge applications respond to trending searches on "next-gen drug modalities." Collaborative studies between academia and industry continue to uncover novel derivatives, ensuring 5-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyrimidine retains its status as a high-value research chemical.